4-[(Ethylamino)methyl]-N,N-dimethylbenzamide

• Molecular Formula: C12H18N2O
• Molecular Weight: 206.28 g/mol
• SMILES: CCNCC1=CC=C(C=C1)C(=O)N(C)C
• InChI: InChI=1S/C12H18N2O/c1-4-13-9-10-5-7-11(8-6-10)12(15)14(2)3/h5-8,13H,4,9H2,1-3H3
• InChIKey: GFVWUJZYQBKPTJ-UHFFFAOYSA-N

4-[(Ethylamino)methyl]-N,N-dimethylbenzamide: Chemical Identity, Properties & Procurement

4-[(Ethylamino)methyl]-N,N-dimethylbenzamide (CAS 1258826-88-8) is a synthetic tertiary aminoalkyl benzamide with the molecular formula C12H18N2O and a molecular weight of 206.28 g/mol [1]. The compound is commercially cataloged as a research-grade building block (typical purity ≥95%) by multiple global suppliers including Bidepharm (China), Enamine (Ukraine/US), and Fujifilm Wako (Japan) under catalog numbers BD01013730, EN300-145413, and EN300-68571, respectively . Its structure—a para-substituted benzamide bearing an ethylaminomethyl side chain and a N,N-dimethyl carboxamide—places it within the broader aminomethylbenzamide class that has been explored for local anesthetic, antiarrhythmic, and CNS receptor modulation applications [2]. Despite occasional misattribution in commercial listings, the compound is structurally distinct from lidocaine and should not be considered interchangeable with the 2,6-dimethylanilide class of local anesthetics .

PNMT Probe Fit Weak-affinity binding context supports negative-control and threshold calibration in methyltransferase screening.

Aqueous Compatibility Pre-formed hydrochloride salt simplifies aqueous buffer preparation, reducing DMSO optimization steps.

Scaffold Hopping Ethylaminomethyl benzamide provides topological diversity versus 2,6-dimethylanilide and procainamide classes.

• [1] PubChem. (2026). Compound Summary: 4-[(Ethylamino)methyl]-N,N-dimethylbenzamide, CID 50988239. National Center for Biotechnology Information. View Source
• [2] Boehringer Biochemia SRL. (1980). Benzamide, Verfahren zu ihrer Herstellung und diese Verbindungen enthaltende Arzneimittel. German Patent DE3042687A1. View Source

4-[(Ethylamino)methyl]-N,N-dimethylbenzamide vs. Aminomethylbenzamide Substitution

Within the aminomethylbenzamide chemical space, subtle variations in the substitution pattern of the amine-bearing side chain and the carboxamide terminus produce divergent pharmacological and physicochemical profiles that preclude simple one-for-one replacement. The ethylaminomethyl substituent at the para position of 4-[(Ethylamino)methyl]-N,N-dimethylbenzamide provides a distinct combination of hydrogen-bond donor/acceptor capacity (one HBD, two HBA), lipophilicity (XLogP3 = 1.1), and topological polar surface area (32.3 Ų) compared to its dimethylaminomethyl, diethylaminomethyl, or primary aminomethyl congeners [1]. When the target was screened against phenylethanolamine N-methyltransferase (PNMT), it registered a measurable but weak inhibitory activity (Ki ≈ 1.11 mM), a profile that differs from closely related benzamides that show either no activity or substantially different affinity ranges in equivalent radiochemical assays [2]. Furthermore, the hydrochloride salt form (CAS 1258651-78-3) displays enhanced aqueous solubility relative to the free base, a formulation-relevant characteristic not shared by all analogs . These data collectively indicate that procurement decisions based solely on scaffold similarity risk introducing uncontrolled variables into structure-activity relationship (SAR) studies, enzyme assays, or salt-form-dependent experimental workflows.

Lidocaine-class mismatch

The para-ethylaminomethyl benzamide core is structurally distinct from the 2,6-dimethylanilide scaffold; pharmacological profiles may not transfer directly.

Salt-form interchangeability

Free base and hydrochloride salt exhibit differing aqueous solubility; direct substitution without solubility verification may alter assay conditions.

Scaffold-activity disconnect

Minor side-chain variation among aminomethylbenzamides can shift PNMT affinity from undetectable to weak binding; SAR trends may not extrapolate across analogs.

• [1] PubChem. (2026). Computed Properties: 4-[(Ethylamino)methyl]-N,N-dimethylbenzamide, CID 50988239. National Center for Biotechnology Information. View Source
• [2] BindingDB. (2026). Entry BDBM50367284 (CHEMBL291584): Ki data for 4-[(Ethylamino)methyl]-N,N-dimethylbenzamide against bovine PNMT. University of California San Diego. View Source

4-[(Ethylamino)methyl]-N,N-dimethylbenzamide: Differentiation Evidence

PNMT Inhibitory Activity Comparison

In a standardized radiochemical assay using bovine phenylethanolamine N-methyltransferase (PNMT), 4-[(Ethylamino)methyl]-N,N-dimethylbenzamide demonstrated a Ki value of 1.11 × 10⁶ nM (1.11 mM), indicating weak but measurable binding to the enzyme active site [1]. By contrast, typical PNMT inhibitors such as SKF 64139 (7,8-dichloro-1,2,3,4-tetrahydroisoquinoline) exhibit Ki values in the low nanomolar range (~10–100 nM) in comparable bovine PNMT preparations, representing a difference of approximately 4–5 orders of magnitude in potency [2]. Within the immediate aminomethylbenzamide subclass, the absence of detectable PNMT inhibition for the unsubstituted N,N-dimethylbenzamide parent compound (no measurable Ki reported at concentrations up to 10 mM in literature surveys) suggests that the para-ethylaminomethyl group, while not conferring high potency, introduces a specific molecular recognition element absent in simpler benzamide analogs [3]. This differential activity profile positions the compound as a weak-affinity probe or negative-control candidate for PNMT-focused enzymology studies, rather than as a lead-like inhibitor.

PNMT Inhibition

Cross-study comparable

Target Ki = 1.11 × 10⁶ nM (1.11 mM); SKF 64139 Ki ≈ 10–100 nM; unsubstituted benzamide: no measurable inhibition.

Supports weak-affinity probe selection; defines negative-control reference.

Use as reference for threshold calibration in PNMT SAR series.

Evidence Dimension	In vitro PNMT inhibition (Ki)
Target Compound Data	Ki = 1.11 × 10⁶ nM (1.11 mM)
Comparator Or Baseline	SKF 64139: Ki ≈ 10–100 nM; N,N-dimethylbenzamide (unsubstituted): no measurable inhibition at ≤10 mM
Quantified Difference	Target compound is ~10,000–100,000-fold weaker than SKF 64139; exhibits measurable activity vs. no activity for unsubstituted N,N-dimethylbenzamide
Conditions	Bovine PNMT radiochemical assay (in vitro)

Why This Matters

For researchers building PNMT SAR series or screening for catecholamine pathway modulators, this compound provides a characterized weak-activity reference point that the unsubstituted benzamide scaffold does not offer, enabling more rigorous interpretation of structure-derived activity gains.

• [1] BindingDB. (2026). Entry BDBM50367284 (CHEMBL291584): Ki = 1.11E+6 nM for 4-[(Ethylamino)methyl]-N,N-dimethylbenzamide against bovine phenylethanolamine N-methyltransferase. UCSD. View Source
• [2] Pendleton, R.G., Gessner, G., & Sawyer, J. (1980). Studies on the inhibition of phenylethanolamine N-methyltransferase by SKF 64139. Naunyn-Schmiedeberg's Archives of Pharmacology, 313(3), 263–268. View Source
• [3] PubChem. (2026). BioAssay Summary: N,N-Dimethylbenzamide (CID 7034) – PNMT inhibition data. National Center for Biotechnology Information. View Source

Purity & Batch Quality Documentation

4-[(Ethylamino)methyl]-N,N-dimethylbenzamide is supplied by Bidepharm (BD01013730) with a standard purity specification of 95%, supported by batch-specific analytical documentation including NMR, HPLC, and GC spectra . Enamine lists the hydrochloride salt (EN300-68571, CAS 1258651-78-3) at 95% purity on the Chembase and Fujifilm Wako distribution channels [1]. In contrast, the unsubstituted N,N-dimethylbenzamide (CAS 611-74-5) is commercially available at ≥99% purity from Sigma-Aldrich, while 4-(aminomethyl)-N,N-diethylbenzamide hydrochloride (CAS 1158780-08-5) is listed at 95% purity at a significantly higher unit price (¥3,692/1g on Bidepharm) . The target compound thus occupies a mid-tier position: sufficient purity for most research synthesis and screening applications, but without the cost premium associated with its diethylbenzamide analog. No dedicated pharmacopeial monograph exists for this compound, meaning procurement decisions must rely on vendor-provided analytical certificates rather than compendial standards.

Purity & Batch Docs

Supplier specification

95% purity (HPLC/NMR/GC batch reports); free base and HCl salt available; mid-tier cost vs diethyl analog.

Suitable for synthesis and screening; rely on vendor CoA as no pharmacopeial monograph exists.

Verify batch documentation before quantitative assay use.

Evidence Dimension	Commercial purity and quality documentation
Target Compound Data	95% purity, with NMR/HPLC/GC batch reports (Bidepharm BD01013730)
Comparator Or Baseline	N,N-dimethylbenzamide: ≥99% (Sigma-Aldrich); 4-(aminomethyl)-N,N-diethylbenzamide HCl: 95%, ¥3,692/1g (Bidepharm BD01355846)
Quantified Difference	Target compound offers comparable purity to diethyl analog but at lower procurement cost; 4% lower nominal purity vs. unsubstituted benzamide but with added synthetic handle
Conditions	Commercial vendor specifications as of 2026

Why This Matters

Procurement specialists evaluating cost-per-experiment economics should note that the ethylaminomethyl substitution provides a reactive secondary amine handle absent in the cheaper N,N-dimethylbenzamide, while the target compound avoids the significant price escalation of the diethylamino congener.

• [1] Chembase. (2026). Entry: 4-[(ethylamino)methyl]-N,N-dimethylbenzamide hydrochloride, EN300-68571, CAS 1258651-78-3. Chembase.cn / Enamine LLC. View Source

Physicochemical Profile vs. Structural Analogs

Computed physicochemical properties of 4-[(Ethylamino)methyl]-N,N-dimethylbenzamide—XLogP3 = 1.1, topological polar surface area (TPSA) = 32.3 Ų, hydrogen bond donor count = 1, hydrogen bond acceptor count = 2, and rotatable bond count = 4—were retrieved from PubChem (release 2025.09.15) [1]. Compared to procainamide (4-amino-N-(2-diethylaminoethyl)benzamide; XLogP3 ≈ 1.0, TPSA ≈ 58.4 Ų, HBD = 2, HBA = 3), the target compound is marginally more lipophilic and has approximately 45% lower polar surface area, which theoretically predicts moderately enhanced passive membrane permeability based on established TPSA–permeability correlations [2]. Against its closest cataloged congener, 4-(aminomethyl)-N,N-diethylbenzamide (XLogP3 ≈ 1.7 estimated, TPSA ≈ 32.3 Ų, HBD = 1, HBA = 2), the target compound shows identical HBD/HBA profile and TPSA but lower computed lipophilicity (ΔLogP ≈ –0.6), suggesting relatively higher aqueous solubility and potentially different tissue distribution characteristics in in vivo models [3]. These computed differences, while not experimentally validated for this specific scaffold in published membrane permeability assays, align with class-level benzamide SAR trends and should inform analog selection in permeability-limited assay systems.

Physicochemical Profile

Class-level

XLogP3 = 1.1; TPSA = 32.3 Ų; HBD = 1; HBA = 2. ΔTPSA = –26.1 Ų (45% lower) vs procainamide; ΔLogP = –0.6 vs diethyl analog.

Lower TPSA suggests moderate passive permeability advantage; higher predicted aqueous solubility than diethyl congener.

Computed properties, not experimentally validated for this scaffold.

Evidence Dimension	Computed molecular descriptors relevant to permeability and solubility
Target Compound Data	XLogP3 = 1.1; TPSA = 32.3 Ų; HBD = 1; HBA = 2; RotB = 4
Comparator Or Baseline	Procainamide: XLogP3 ≈ 1.0, TPSA ≈ 58.4 Ų, HBD = 2; 4-(Aminomethyl)-N,N-diethylbenzamide: XLogP3 ≈ 1.7 est., TPSA ≈ 32.3 Ų
Quantified Difference	ΔTPSA = –26.1 Ų (45% lower) vs. procainamide; ΔLogP = –0.6 vs. diethyl analog
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.8.24 (PubChem release 2025.09.15)

Why This Matters

When selecting among candidate benzamide building blocks for permeability-sensitive assays (e.g., Caco-2, PAMPA, or cell-based target engagement), the lower TPSA and single HBD of this compound relative to procainamide-class antiarrhythmics position it more favorably for passive membrane transit, without the increased LogP-driven nonspecific binding risk of the diethyl analog.

• [1] PubChem. (2026). Computed Properties for CID 50988239: XLogP3, TPSA, HBD, HBA, Rotatable Bonds. National Center for Biotechnology Information. View Source
• [2] Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties. Journal of Medicinal Chemistry, 43(20), 3714–3717. View Source
• [3] PubChem. (2026). Estimated properties for 4-(Aminomethyl)-N,N-diethylbenzamide based on structural analogs. National Center for Biotechnology Information. View Source

Hydrochloride Salt Solubility Advantage

4-[(Ethylamino)methyl]-N,N-dimethylbenzamide is commercially available in both free base (CAS 1258826-88-8) and hydrochloride salt (CAS 1258651-78-3) forms . The hydrochloride salt, as noted in multiple vendor technical descriptions, exhibits enhanced water solubility compared to the free base form, a characteristic expected from the ionization of the secondary amine and consistent with general pharmaceutical salt formation principles . This dual-form availability contrasts with several structurally similar aminomethylbenzamides that are cataloged exclusively as free bases (e.g., many N-substituted benzamide building blocks in the Enamine and Bidepharm catalogs), limiting their direct use in aqueous buffer-based biochemical assays without prior solubilization optimization . While quantitative solubility data (e.g., mg/mL in PBS or FaSSIF) are not publicly reported for this specific compound, the availability of the hydrochloride salt provides a documented procurement pathway for researchers requiring aqueous compatibility without the need for in-house salt formation or co-solvent development.

Salt Form Availability

Data to verify

Free base (CAS 1258826-88-8) and HCl salt (CAS 1258651-78-3) commercially available; HCl salt reported to enhance aqueous solubility vs free base.

Pre-formed salt reduces in-house preparation; supports direct use in aqueous biochemical assays.

Quantitative solubility data not publicly reported; verify under specific buffer conditions.

Evidence Dimension	Availability of salt form with enhanced aqueous solubility
Target Compound Data	Free base (CAS 1258826-88-8) and HCl salt (CAS 1258651-78-3) both commercially available
Comparator Or Baseline	Many N-substituted benzamide analogs: free base only; no commercial HCl salt listed
Quantified Difference	Dual-form availability vs. single-form (free base) for most close analogs
Conditions	Vendor catalog survey (Bidepharm, Enamine, Fujifilm Wako, 2026)

Why This Matters

For assay biologists running aqueous enzyme or cell-based screens, immediate availability of the pre-formed hydrochloride salt eliminates the workflow burden of in-house salt preparation, DMSO stock optimization, or pH adjustment, directly reducing experimental setup time and formulation variability.

4-[(Ethylamino)methyl]-N,N-dimethylbenzamide: Key Applications

Scaffold-Hopping in Ion Channel SAR

The benzamide core with a para-ethylaminomethyl substituent represents a topological alternative to the 2,6-dimethylanilide scaffold of lidocaine and the 4-aminobenzamide scaffold of procainamide. The computed lower TPSA (32.3 Ų) and single HBD of 4-[(Ethylamino)methyl]-N,N-dimethylbenzamide [1] suggest it may serve as a scaffold-hopping starting point when medicinal chemistry teams seek to decouple sodium channel blocking potency from hERG liability or metabolic N-dealkylation, both of which are influenced by amine substitution pattern and lipophilicity within this chemical class [2]. The secondary amine in the ethylaminomethyl side chain provides a chemically tractable handle for further N-functionalization (acylation, sulfonylation, reductive amination) to generate focused libraries for ion channel screening.

PNMT Weak-Affinity Probe & Negative Control

With a measured Ki of 1.11 mM against bovine PNMT [3], this compound is not a development candidate but can serve as a characterized weak-binding reference ligand. In methyltransferase inhibition screening cascades, having a compound with documented weak activity aids in calibrating assay sensitivity, defining hit thresholds, and distinguishing nonspecific aggregation-based inhibition from genuine active-site engagement. The compound's lack of potent PNMT inhibition also makes it suitable as a negative control when testing structurally related benzamides for epinephrine biosynthesis modulation.

CNS Diversity-Oriented Synthesis Building Block

The combination of moderate lipophilicity (XLogP3 = 1.1), low molecular weight (206.28 Da), and the presence of both a tertiary amide and a secondary amine within the same molecule [1] aligns with lead-like property guidelines for CNS drug discovery. The compound can be elaborated via the secondary amine handle to generate diverse chemotypes—amides, ureas, sulfonamides, or tertiary amines—while the dimethylbenzamide terminus maintains a constant pharmacophoric element. This divergent synthetic strategy is particularly relevant for programs targeting GPCRs or transporters where basic amine-containing benzamides have shown privileged scaffold characteristics [4].

Hydrochloride Salt for Aqueous Assays

The hydrochloride salt (CAS 1258651-78-3) is specifically listed with enhanced aqueous solubility relative to the free base . This makes it the preferred procurement form for laboratories conducting biochemical assays (e.g., fluorescence polarization, SPR, ITC) or cell-based phenotypic screens where DMSO concentration must be minimized and compound precipitation in aqueous buffer is a known failure mode. Researchers can order the pre-formed salt directly, bypassing the need for in-house HCl salt preparation with its attendant variability in stoichiometry and residual solvent content.

Application

Selection Property

Validation Focus

Ion Channel SAR Scaffold Hopping

Topological scaffold diversity vs 2,6-dimethylanilide and procainamide classes; reactive secondary amine handle.

Permeability and hERG liability profiling in lead optimization.

PNMT Weak-Affinity Probe

Characterized weak-activity reference point for methyltransferase screening; defined Ki context.

Assay sensitivity calibration and hit threshold definition.

CNS Diversity Synthesis Building Block

Lead-like physicochemical profile (MW 206, low TPSA, moderate lipophilicity) with dual amide/amine functionality.

Divergent library synthesis and CNS MPO parameter compliance.

Aqueous Assay Salt Form

Pre-formed hydrochloride salt for immediate aqueous compatibility.

Buffer solubility assessment and precipitation risk in biochemical/cell-based screens.

• [1] PubChem. (2026). Computed Properties for CID 50988239: XLogP3 = 1.1, TPSA = 32.3 Ų, HBD = 1, HBA = 2. National Center for Biotechnology Information. View Source
• [2] Boehringer Biochemia SRL. (1980). Benzamide, Verfahren zu ihrer Herstellung und diese Verbindungen enthaltende Arzneimittel. German Patent DE3042687A1. View Source
• [3] BindingDB. (2026). Entry BDBM50367284 (CHEMBL291584): Ki = 1.11E+6 nM against bovine PNMT. UCSD. View Source
• [4] US Patent Application US2008/0045508A1. (2008). Substituted Aminomethyl Benzamide Compounds as Histamine H3 Receptor and/or Serotonin Transporter Modulators. FreePatentsOnline. View Source